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Compound of Interest

Compound Name: Vicriviroc

Cat. No.: B613818

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds like vicriviroc is a critical component of laboratory
safety and environmental responsibility. This guide provides a comprehensive overview of the
proper procedures for managing vicriviroc waste, drawing from safety data sheets and
general laboratory waste management protocols. Adherence to these guidelines is essential to
minimize environmental impact and ensure a safe working environment.

Key Hazard and Disposal Information

Vicriviroc, an investigational CCR5 antagonist, presents specific hazards that must be
considered during its handling and disposal. The primary safety concerns are its potential harm
if ingested and its significant toxicity to aquatic ecosystems.[1] Therefore, preventing its release
into the environment is a paramount concern.
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Hazard Classification & Disposal
Recommendations

H302: Harmful if swallowed.[1][2] H410: Very

GHS Hazard Statements ) o ) ]
toxic to aquatic life with long lasting effects.[1]

P273: Avoid release to the environment.[1]
) P391: Collect spillage.[1] P501: Dispose of
GHS Precautionary Statements )
contents/ container to an approved waste

disposal plant.[1]

Dispose of surplus and non-recyclable products

Primary Disposal Route ] ) )
via a licensed waste disposal contractor.[3]

Avoid dispersal of spilled material and runoff
Environmental Precautions and contact with soil, waterways, drains and

sewers.[3]

Procedural Guidance for Vicriviroc Disposal

The proper disposal of vicriviroc follows a structured process that aligns with general best
practices for laboratory chemical waste management. The fundamental principle is to treat all
vicriviroc waste as hazardous chemical waste.

Step 1: Waste Segregation and Collection

e At the Source: Begin by segregating vicriviroc waste at the point of generation. This
includes unused or expired compounds, contaminated labware (e.g., vials, pipette tips,
gloves), and solutions containing vicriviroc.

» Designated Containers: Use only appropriate, clearly labeled, and leak-proof containers for
vicriviroc waste.[4] The containers should be compatible with the chemical nature of the
waste.

o Labeling: All waste containers must be accurately labeled with the words "Hazardous
Waste," the full chemical name ("Vicriviroc"), and any other identifiers required by your
institution's Environmental Health and Safety (EHS) department.[5]
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Step 2: Storage of Vicriviroc Waste

» Satellite Accumulation Areas: Store the collected waste in a designated Satellite
Accumulation Area within the laboratory.[4] This area should be secure and away from
general lab traffic.

o Container Management: Keep waste containers securely closed except when adding waste.

[4]
Step 3: Arranging for Disposal

o Contact EHS: When the waste container is full or ready for disposal, contact your institution's
EHS office or the equivalent department responsible for hazardous waste management.[6]

o Waste Pickup: EHS will arrange for the collection of the waste by a licensed hazardous
waste disposal company.[3][6] These specialized contractors are equipped to handle and
transport chemical waste in compliance with all relevant regulations.

o Documentation: Ensure that all necessary paperwork, such as a hazardous waste disposal
form, is completed accurately and submitted as per your institution's procedures.[4]

Important Considerations:

e Do Not Drain Dispose: Under no circumstances should vicriviroc or materials contaminated
with it be disposed of down the drain.[4] Its high aquatic toxicity necessitates professional
disposal.

» Empty Containers: Even empty containers that once held vicriviroc should be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent. However, for
acutely toxic compounds, even rinsed containers may require disposal as hazardous waste.
[4] Consult your EHS department for specific guidance.

» Spill Management: In the event of a spill, contain the material to prevent it from entering
drains or waterways.[3] Collect the spilled material, place it in a labeled hazardous waste
container, and decontaminate the area. Report the spill to your EHS department.

Vicriviroc Disposal Workflow
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The following diagram illustrates the logical flow for the proper disposal of vicriviroc waste in a
laboratory setting.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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